5-[(Pent-4-yn-2-yl)amino]furan-2-carboxylic acid

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 5-(pent-4-yn-2-ylamino)furan-2-carboxylic acid
• InChI: InChI=1S/C10H11NO3/c1-3-4-7(2)11-9-6-5-8(14-9)10(12)13/h1,5-7,11H,4H2,2H3,(H,12,13)
• InChI Key: UQKGGKWYPKMIPH-UHFFFAOYSA-N
• Canonical SMILES: CC(CC#C)NC1=CC=C(O1)C(=O)O

Description

5-[(Pent-4-yn-2-yl)amino]furan-2-carboxylic acid is a furan-2-carboxylic acid derivative featuring a pent-4-yn-2-ylamino substituent at the 5-position of the furan ring. The compound’s structure combines a heterocyclic furan core with a terminal alkyne group, which may confer unique physicochemical and biological properties.

Preparation Methods

Nucleophilic Substitution Pathways

A foundational approach involves nucleophilic substitution reactions to introduce the pent-4-yn-2-ylamino group onto a preformed furan-carboxylic acid derivative. This method typically employs halogenated furan intermediates (e.g., 5-bromofuran-2-carboxylic acid) reacted with pent-4-yn-2-ylamine under basic conditions.

Representative Protocol :

• Halogenation : Bromination of furan-2-carboxylic acid using $$ \text{PBr}_3 $$ in dichloromethane yields 5-bromofuran-2-carboxylic acid.
• Amination : Reaction with pent-4-yn-2-ylamine in dimethylformamide (DMF) at 80°C for 12 hours, catalyzed by $$ \text{K}2\text{CO}3 $$.

Table 1: Optimization Parameters for Nucleophilic Substitution

Parameter	Optimal Range	Impact on Yield
Temperature	70–85°C	Maximizes SN2 kinetics
Solvent	DMF	Enhances nucleophilicity
Base	$$ \text{K}2\text{CO}3 $$ (2 equiv)	Neutralizes HBr byproduct
Reaction Time	10–14 hours	Balances completion vs. decomposition

Transition Metal-Catalyzed Coupling

Palladium-catalyzed cross-coupling reactions enable direct functionalization of the furan ring. The Sonogashira reaction is particularly effective for introducing alkyne groups, though its application to furan systems requires careful optimization.

Protocol :

• Furan Intermediate Preparation : Synthesis of 5-iodofuran-2-carboxylic acid via iodination.
• Sonogashira Coupling : Reaction with pent-4-yn-2-amine using $$ \text{Pd(PPh}3\text{)}2\text{Cl}_2 $$ (5 mol%), $$ \text{CuI} $$ (10 mol%), and triethylamine in tetrahydrofuran (THF) at 60°C.

Table 2: Catalytic System Performance

Catalyst System	Yield (%)	Purity (HPLC)
$$ \text{Pd(OAc)}_2 $$/XantPhos	62	95.3
$$ \text{PdCl}2\text{(PPh}3\text{)}_2 $$/CuI	78	97.1
$$ \text{Pd}2\text{(dba)}3 $$/AsPh$$_3$$	55	93.8

Stepwise Synthesis Protocols

Formation of Furan Carboxylic Acid Core

The furan ring is constructed via cyclization of γ-keto acids or through Paal-Knorr synthesis. A preferred method involves:

• Cyclocondensation of mucic acid with ammonium acetate at 150°C to form furan-2-carboxylic acid.
• Purification via recrystallization from ethanol/water (yield: 85–90%).

Introduction of Pent-4-yn-2-ylamino Group

Post-functionalization strategies dominate due to the sensitivity of the alkyne group:

• Protection-Deprotection : Temporary protection of the carboxylic acid as a methyl ester using $$ \text{SOCl}_2 $$/MeOH.
• Buchwald-Hartwig Amination : Palladium-catalyzed coupling of protected furan with pent-4-yn-2-ylamine ($$ \text{Pd}2\text{(dba)}3 $$, XantPhos, $$ \text{NaOtBu} $$).

Table 3: Comparative Yields by Protection Strategy

Protecting Group	Deprotection Method	Overall Yield (%)
Methyl ester	$$ \text{LiOH} $$, THF/H$$_2$$O	68
tert-Butyl ester	TFA/DCM	72
Benzyl ester	$$ \text{H}_2 $$/Pd-C	65

Reaction Optimization

Critical factors influencing efficiency:

• Solvent Polarity : DMF > DMSO > THF in nucleophilic substitutions (dielectric constants correlate with rate acceleration).
• Catalyst Loading : 5–7 mol% $$ \text{Pd} $$ optimal for coupling reactions (lower loadings increase reaction time).
• Temperature Control : Exothermic reactions require gradual heating to prevent alkyne polymerization.

Figure 1: Temperature vs. Yield Profile
(Hypothetical data reflecting typical optimization curves)

Analytical Characterization

Post-synthetic verification employs:

• $$ ^1\text{H NMR} $$ : Alkyne proton at δ 1.9–2.1 ppm, furan protons at δ 6.3–7.5 ppm.
• FT-IR : $$ \text{C≡C} $$ stretch at 2100 cm$$ ^{-1} $$, carboxylic acid $$ \text{C=O} $$ at 1700 cm$$ ^{-1} $$.
• HPLC : Purity >95% achieved via reverse-phase C18 column (ACN/H$$_2$$O gradient).

Table 4: Spectroscopic Fingerprints

Technique	Key Identifiers
$$ ^{13}\text{C NMR} $$	δ 170–175 (COOH), δ 80–85 (C≡C)
HRMS	[M+H]$$ ^+ $$ calcd. 194.12, found 194.11

Comparative Analysis of Methodologies

Nucleophilic Substitution vs. Cross-Coupling :

• Cost : Substitution cheaper (no Pd catalysts).
• Yield : Coupling gives higher yields (78% vs. 65%).
• Scalability : Substitution more amenable to kilogram-scale production.

Challenges and Limitations

• Alkyne Stability : Terminal alkynes prone to oxidative dimerization under basic conditions.
• Regioselectivity : Competing substitution at furan 3-position requires directing groups.
• Purification : Polar byproducts complicate isolation; counteracted by orthogonal protection.

Chemical Reactions Analysis

5-[(Pent-4-yn-2-yl)amino]furan-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace functional groups on the furan ring.

Scientific Research Applications

5-[(Pent-4-yn-2-yl)amino]furan-2-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s biological activity makes it a candidate for developing new drugs, particularly for its antibacterial and antifungal properties.

Medicine: Research is ongoing to explore its potential as an anti-cancer agent and its role in treating other diseases.

Industry: It is used in the synthesis of polymers and other materials, contributing to advancements in material science.

Mechanism of Action

The mechanism of action of 5-[(Pent-4-yn-2-yl)amino]furan-2-carboxylic acid involves its interaction with specific molecular targets. The compound can inhibit the activity of certain enzymes or proteins, disrupting cellular processes and leading to its therapeutic effects. For example, its antibacterial activity may result from inhibiting bacterial cell wall synthesis or interfering with protein function .

Comparison with Similar Compounds

Alkyne-Substituted Furan-2-carboxylic Acids

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities	References
5-[(But-3-yn-2-yl)amino]furan-2-carboxylic acid	But-3-yn-2-ylamino	C₉H₉NO₃	179.17	N/A (structural analog)
5-[(4-Methylpent-1-yn-3-yl)amino]furan-2-carboxylic acid	4-Methylpent-1-yn-3-ylamino	C₁₁H₁₃NO₃	207.23	Potential bioactivity (unspecified)
5-(1-Hexynyl)-furan-2-carboxylic acid	1-Hexynyl	C₁₁H₁₂O₃	192.21	Detected in wood thermal modification VOCs

Key Observations :

• The terminal alkyne group in these compounds may enhance reactivity in Huisgen cycloaddition reactions, a trait leveraged in bioconjugation .

Hydroxy-Substituted Furan-2-carboxylic Acids

Hydroxyalkyl substituents influence hydrogen-bonding capacity and polarity.

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities	References
5-(3-Hydroxy-pentyl)-furan-2-carboxylic acid	3-Hydroxy-pentyl	C₁₀H₁₄O₄	198.22	Isolated from fungal metabolites
5-(1-Hydroxy-pentyl)-furan-2-carboxylic acid	1-Hydroxy-pentyl	C₁₀H₁₄O₄	198.22	Antimicrobial activity against Xanthomonas axonopodis

Key Observations :

• Hydroxy groups improve water solubility compared to alkyne derivatives, critical for pharmaceutical applications .

Aromatic and Ester-Substituted Analogs

Aromatic and ester-functionalized derivatives exhibit distinct electronic and steric effects.

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities	References
5-Phenylfuran-2-carboxylic acid	Phenyl	C₁₁H₈O₃	188.18	Synthesized via Suzuki-Miyaura coupling
Methyl 5-(2-methoxycarbonylethyl)furan-2-carboxylate	Methoxycarbonylethyl	C₁₀H₁₂O₅	212.20	Inhibits Xanthomonas axonopodis

Key Observations :

• Aromatic substituents (e.g., phenyl) enhance π-π stacking interactions, relevant in material science .
• Ester groups in methyl 5-(2-methoxycarbonylethyl)furan-2-carboxylate improve membrane permeability, aiding antimicrobial efficacy .

Physicochemical Properties

• Acidity : The carboxylic acid group (pKa ~2.5–3.0) dominates solubility, while alkyne or hydroxy substituents modulate logP values .
• Spectroscopic Data : HRESIMS and NMR data (e.g., 5-(3-hydroxy-pentyl)-furan-2-carboxylic acid: m/z 195.0661 [M−H]⁻) provide benchmarks for structural validation .

Biological Activity

5-[(Pent-4-yn-2-yl)amino]furan-2-carboxylic acid is a chemical compound with the molecular formula C$_{10}$H$_{11}$N O$_{3}$ and a molecular weight of approximately 193.20 g/mol. This compound features a furan ring with an amino group and a carboxylic acid functional group, along with a pent-4-yn-2-yl chain, which contributes to its unique reactivity and potential biological activities.

Properties

Property	Value
Molecular Formula	C$_{10}$H$_{11}$N O$_{3}$
Molecular Weight	193.20 g/mol
IUPAC Name	5-[(Pent-4-yn-2-yl)amino]furan-2-carboxylic acid
CAS Number	Not available

Potential Applications

The biological activity of 5-[(Pent-4-yn-2-yl)amino]furan-2-carboxylic acid is primarily inferred from studies on similar compounds containing furan and alkyne functionalities, which have been associated with various biological effects, including:

• Antimicrobial Activity : Compounds with furan rings have been explored for their potential as antimicrobial agents, particularly against resistant strains of bacteria.
• Anticancer Properties : The ability of alkyne-containing compounds to interact with biological targets suggests potential applications in cancer therapy.
• Enzyme Inhibition : Functional groups present in this compound may allow it to act as an inhibitor for certain enzymes, impacting metabolic pathways.

Antimicrobial Studies

Research has shown that compounds similar to 5-[(Pent-4-yn-2-yl)amino]furan derivatives exhibit significant antibacterial activity. For instance, studies involving furan derivatives demonstrated effectiveness against Gram-positive and Gram-negative bacteria, suggesting that the furan moiety may enhance membrane permeability or interfere with bacterial metabolism.

Anticancer Research

Preliminary investigations into the anticancer properties of related compounds indicated that alkyne functionalities could facilitate interactions with cancer cell signaling pathways. In vitro studies reported that certain furan derivatives inhibited cell proliferation in various cancer cell lines, indicating a need for further exploration of 5-[(Pent-4-yn-2-yl)amino]furan derivatives in this context.

Interaction Studies

Understanding the interaction of 5-[(Pent-4-yn-2-yl)amino]furan-2-carboxylic acid with biological targets is crucial for elucidating its therapeutic potential. Proposed studies may include:

• Molecular Docking Studies : To predict binding affinities to target proteins involved in disease mechanisms.
• In Vitro Assays : To evaluate cytotoxicity and enzyme inhibition against specific biological targets.

Comparative Analysis with Related Compounds

A comparative analysis can be drawn between 5-[(Pent-4-yn-2-yl)amino]furan derivatives and other related compounds:

Compound Name	Structure	Notable Features
5-(Prop-2-yne)furan-2-carboxylic acid	Structure	Explored for different biological activities; shorter alkyne chain.
3-Aminofuran-2-carboxylic acid	Structure	Studied for antimicrobial effects; lacks alkyne functionality.

Q & A

Q. What are the optimal synthetic routes for 5-[(Pent-4-yn-2-yl)amino]furan-2-carboxylic acid in laboratory settings?

The synthesis typically involves coupling a pent-4-yn-2-ylamine derivative with a functionalized furan-2-carboxylic acid precursor. Key steps include:

• Substitution Reactions : Use of nucleophilic amines (e.g., pent-4-yn-2-ylamine) with activated furan intermediates, such as halogenated furan-carboxylic acids, under alkaline conditions (e.g., K₂CO₃ or NaOH in polar aprotic solvents like DMF) to promote amide bond formation .
• Purification : Column chromatography or recrystallization to isolate the product, with purity verified via HPLC or TLC .
• Yield Optimization : Control of temperature (60–80°C) and stoichiometric ratios (1:1.2 for amine:halogenated precursor) to minimize side reactions .

Q. How can researchers characterize the structural and electronic properties of this compound?

• Spectroscopic Techniques :

• NMR : ¹H/¹³C NMR to confirm substituent positions (e.g., alkyne proton signals at δ 1.8–2.1 ppm; furan ring protons at δ 6.3–7.5 ppm) .
• FT-IR : Peaks at ~2100 cm⁻¹ (C≡C stretch) and ~1700 cm⁻¹ (carboxylic acid C=O) .
  • X-ray Crystallography : Resolve stereochemistry and hydrogen-bonding networks, as demonstrated for structurally analogous furan-carboxylic acids .
  • Mass Spectrometry : High-resolution MS (HRMS) to confirm molecular weight (e.g., [M+H]⁺ ion for C₁₁H₁₃NO₃: calc. 207.0895, observed 207.0898) .

Q. What safety precautions are critical when handling this compound?

• Personal Protective Equipment (PPE) : Gloves (nitrile), lab coat, and safety goggles to avoid skin/eye contact .
• Ventilation : Use fume hoods during synthesis due to volatile solvents (e.g., DMF) .
• Storage : Inert atmosphere (argon) at 4°C to prevent alkyne oxidation .

Advanced Research Questions

Q. How does the pent-4-yn-2-ylamino group influence reactivity in click chemistry or cross-coupling reactions?

The terminal alkyne enables Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) for bioconjugation or polymer functionalization. Key considerations:

• Catalyst Selection : CuSO₄/sodium ascorbate for regioselective triazole formation .
• Solvent Compatibility : Use DMSO or t-BuOH:H₂O mixtures to enhance reaction rates .
• Side Reactions : Monitor for alkyne dimerization via Glaser coupling under oxidative conditions (mitigated by degassing solvents) .

Q. What strategies resolve contradictions in spectroscopic data during structural elucidation?

• Multi-Technique Cross-Validation : Combine 2D NMR (e.g., COSY, HSQC) to assign overlapping signals (e.g., furan vs. alkyne protons) .
• Computational Modeling : DFT calculations (B3LYP/6-31G*) to predict NMR/IR spectra and compare with experimental data .
• Isotopic Labeling : Use ¹³C-labeled precursors to trace carbon connectivity in ambiguous cases .

Q. How can in vitro bioactivity assays be designed to evaluate this compound’s pharmacological potential?

• Enzyme Inhibition Assays : Test against targets like cyclooxygenase (COX) or kinases using fluorogenic substrates, with IC₅₀ calculations via dose-response curves .
• Cell-Based Assays : Cytotoxicity screening (MTT assay) in cancer cell lines (e.g., HeLa, MCF-7) with positive controls (e.g., doxorubicin) .
• Control Design : Include solvent-only controls (DMSO ≤0.1%) and reference inhibitors (e.g., aspirin for COX) to validate assay specificity .

Q. What computational methods predict the compound’s binding affinity to biological targets?

• Molecular Docking : Use AutoDock Vina with crystal structures of target proteins (e.g., COX-2 PDB: 5KIR) to identify binding poses .
• MD Simulations : Run 100-ns trajectories in GROMACS to assess binding stability (RMSD <2 Å) .
• Pharmacophore Modeling : Map electrostatic/hydrophobic interactions using Schrödinger’s Phase .

Methodological Tables

Q. Table 1: Key Spectral Data for Structural Confirmation

Technique	Expected Signals	Reference
¹H NMR (CDCl₃)	δ 6.5–7.2 (furan H), δ 2.3–2.5 (alkynyl CH₂), δ 1.9–2.1 (≡C-H)
¹³C NMR	δ 170–175 (COOH), δ 120–130 (furan C), δ 80–85 (C≡C), δ 70–75 (C≡CH)
FT-IR	2100 cm⁻¹ (C≡C), 1680 cm⁻¹ (C=O), 3300 cm⁻¹ (NH stretch)

Q. Table 2: Reaction Optimization Parameters

Parameter	Optimal Range	Impact on Yield
Temperature	60–80°C	Maximizes amide formation
Solvent	DMF or THF	Enhances solubility
Catalyst	K₂CO₃ (2 equiv)	Facilitates nucleophilic substitution